Cas no 71945-71-6 (4-Methyl-2-nitrophenylpropanoic acid)

• Product Name: 4-Methyl-2-nitrophenylpropanoic acid
• CAS No: 71945-71-6
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 4938248
• Update Time: 2023-08-22

4-Methyl-2-nitrophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-nitrophenylpropanoic acid

• Inchi： 1S/C10H11NO4/c1-6-3-4-8(7(2)10(12)13)9(5-6)11(14)15/h3-5,7H,1-2H3,(H,12,13)
• InChI Key： LTUDRESCLXUDQA-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC(C)=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.06880783 g/mol
• Monoisotopic Mass: 209.06880783 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1
• Molecular Weight: 209.20